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Compound of Interest

Compound Name: SW157765

Cat. No.: B10831315 Get Quote

SW157765 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of SW157765, a selective non-

canonical glucose transporter GLUT8 (SLC2A8) inhibitor.[1][2][3] Below you will find

troubleshooting guides, frequently asked questions (FAQs), and detailed experimental

protocols to ensure successful preparation and use of SW157765 in your experiments.

Solubility Data
The solubility of a compound is a critical factor for in vitro and in vivo studies. SW157765 is

characterized by its poor aqueous solubility, making appropriate solvent selection and

preparation techniques essential.

Solvent Concentration Method Notes

DMSO
~25 mg/mL (~75.46

mM)

Ultrasonic, warming,

and heating to 60°C

may be required.

It is highly

recommended to use

newly opened,

anhydrous DMSO as

the solvent's

hygroscopic nature

can significantly

impact solubility.[2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10831315?utm_src=pdf-interest
https://www.benchchem.com/product/b10831315?utm_src=pdf-body
https://dcchemicals.com/product_show-sw157765.html?datasheet=datasheet
https://www.medchemexpress.com/sw157765.html
https://dcchemicals.com/coa/COA_DC46298.html
https://www.benchchem.com/product/b10831315?utm_src=pdf-body
https://www.benchchem.com/product/b10831315?utm_src=pdf-body
https://www.medchemexpress.com/sw157765.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Guide & FAQs
This section addresses common issues encountered when handling SW157765.

Question 1: I am having difficulty dissolving SW157765 powder in DMSO.

Answer:

Several factors can contribute to incomplete dissolution of SW157765 in DMSO. Follow these

steps to troubleshoot:

Use High-Quality DMSO: Ensure you are using a fresh, unopened bottle of anhydrous (or

low water content) DMSO.[2] DMSO is hygroscopic and can absorb moisture from the air,

which will reduce the solubility of SW157765.

Warming and Sonication: Gently warm the solution to 60°C and use an ultrasonic bath to aid

dissolution.[2] These techniques increase the kinetic energy of the molecules, facilitating the

breakdown of the crystal lattice.

Proper Mixing: Vortex the solution thoroughly after warming and sonication to ensure a

homogenous mixture.

Question 2: My SW157765 precipitates out of solution when I dilute my DMSO stock with

aqueous buffer (e.g., PBS). How can I prevent this?

Answer:

Precipitation upon dilution into an aqueous medium is a common issue with poorly water-

soluble compounds. Here are some solutions:

Lower the Final Concentration: The most straightforward approach is to work with a lower

final concentration of SW157765 in your aqueous medium.

Optimize the Dilution Method: Instead of adding the aqueous buffer directly to your DMSO

stock, try adding the DMSO stock to the aqueous buffer while vortexing. This rapid mixing

can sometimes prevent immediate precipitation.
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Use a Surfactant or Co-solvent: For in vivo formulations, the use of co-solvents like PEG300

and surfactants like Tween 80 can help maintain solubility.[4] A common formulation involves

pre-dissolving the compound in DMSO, then adding PEG300 and Tween 80 before the final

addition of water.[4]

Serial Dilutions: Perform serial dilutions in a mixed solvent system (e.g., a 1:10 solution of

DMF:PBS has been suggested for other poorly soluble compounds) to gradually decrease

the organic solvent concentration.[5]

Question 3: What is the best way to store SW157765 solutions?

Answer:

Proper storage is crucial to maintain the stability and activity of SW157765.

Powder: Store the solid compound at -20°C for up to 3 years.[6]

Stock Solutions: Prepare stock solutions in a suitable solvent like DMSO. Aliquot the stock

solution into single-use vials to avoid repeated freeze-thaw cycles. Store these aliquots at

-80°C for up to 6 months or at -20°C for up to 1 month.[2][6] Before use, allow the vial to

equilibrate to room temperature for at least one hour before opening.[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM SW157765 Stock Solution in DMSO

Materials:

SW157765 powder (MW: 331.32 g/mol )[1]

Anhydrous DMSO (newly opened)

Sterile microcentrifuge tubes

Vortex mixer

Water bath or heat block set to 60°C

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.invivochem.com/SW-157765.html
https://www.invivochem.com/SW-157765.html
https://www.reddit.com/r/labrats/comments/rxlvr3/how_to_tackle_compound_solubility_issue/
https://www.benchchem.com/product/b10831315?utm_src=pdf-body
https://www.benchchem.com/product/b10831315?utm_src=pdf-body
https://www.medchemexpress.com/sw157765.html?locale=de-DE
https://www.medchemexpress.com/sw157765.html
https://www.medchemexpress.com/sw157765.html?locale=de-DE
https://dcchemicals.com/coa/COA_DC46298.html
https://www.benchchem.com/product/b10831315?utm_src=pdf-body
https://www.benchchem.com/product/b10831315?utm_src=pdf-body
https://dcchemicals.com/product_show-sw157765.html?datasheet=datasheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ultrasonic bath

Procedure:

Weigh the Compound: Accurately weigh out the desired amount of SW157765 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.31 mg of SW157765.

Add Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the

SW157765 powder.

Initial Mixing: Vortex the solution for 1-2 minutes.

Warming: Place the vial in a 60°C water bath or heat block for 5-10 minutes.

Sonication: Transfer the vial to an ultrasonic bath and sonicate for 10-15 minutes.

Final Mixing: Vortex the solution again to ensure it is completely dissolved and homogenous.

Aliquoting and Storage: Aliquot the stock solution into single-use, tightly sealed vials. Store

at -80°C for long-term storage (up to 6 months) or -20°C for shorter-term storage (up to 1

month).[2][6]
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Experimental workflow for preparing SW157765 solutions.
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SW157765 inhibits glucose uptake by selectively targeting the GLUT8 transporter.
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Signaling pathway of SW157765 as a GLUT8 inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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